Cas no 233-93-2 (2H-1,2,3-Triazolo[4,5-f]quinoxaline)

• Product name: 2H-1,2,3-Triazolo[4,5-f]quinoxaline
• CAS No: 233-93-2
• MF: C₈H₅N₅
• MW: 171.1588
• CID: 249423
• PubChem ID: 45121714

2H-1,2,3-Triazolo[4,5-f]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazolo[4,5-f]quinoxaline
• 2H-triazolo[4,5-f]quinoxaline
• 2H-v-Triazolo[4,5-f]quinoxaline(8CI)
• triazoloquinoxaline
• DTXSID20669234
• 2H-[1,2,3]TRIAZOLO[4,5-F]QUINOXALINE
• 233-93-2
• SCHEMBL1702451

• Inchi： InChI=1S/C8H5N5/c1-2-6-8(12-13-11-6)7-5(1)9-3-4-10-7/h1-4H,(H,11,12,13)
• InChI Key： XSJMOLCRLLDSFM-UHFFFAOYSA-N
• SMILES： N1=C2C3=C(C=CC2=NN1)N=CC=N3

Computed Properties

• Exact Mass: 171.05465
• Monoisotopic Mass: 171.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 67.35